4-Methyl-5-(trifluoromethyl)-1H-pyridazin-6-one

• IUPAC Name: 4-methyl-5-(trifluoromethyl)-1H-pyridazin-6-one
• InChI: InChI=1S/C6H5F3N2O/c1-3-2-10-11-5(12)4(3)6(7,8)9/h2H,1H3,(H,11,12)
• InChI Key: SLAQGWZINOAWKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NN=C1)C(F)(F)F
• Molecular Formula: C6H5F3N2O
• Molecular Weight: 178.11 g/mol

Description

4-Methyl-5-(trifluoromethyl)-1H-pyridazin-6-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that consists of a pyridazine ring and a trifluoromethyl group at the 5th position. This compound has shown promising results in scientific research, particularly in the fields of medicinal chemistry, agriculture, and material science.

Scientific Research Applications

Synthesis and Structural Analysis

• Pyridazinones, including compounds similar to 4-Methyl-5-(trifluoromethyl)-1H-pyridazin-6-one, are used as scaffolds for synthesizing various disubstituted and ring-fused pyridazinone systems through sequential nucleophilic aromatic substitution processes. This methodology allows access to a variety of polyfunctional systems potentially applicable in drug discovery (Pattison et al., 2009).

Medicinal Chemistry Applications

• Heterocyclic compounds like pyridazine analogs, closely related to this compound, exhibit significant pharmaceutical importance. For instance, the synthesis and structure analysis of 6-Chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine demonstrated potential pharmaceutical applications through detailed structural, DFT calculations, and Hirshfeld surface studies (Sallam et al., 2021).

Chemical and Physical Properties

• The first quaternary salts containing the pentafluorosulfanyl (SF5) group were synthesized, including derivatives of pyridazine, showcasing the diverse chemical reactivity and potential for developing novel compounds with unique properties (Singh et al., 2003).

Applications in Synthesis of Novel Compounds

• A general route for the synthesis of novel pyridazin-3-one derivatives was established, highlighting the versatility of pyridazinone compounds in synthesizing fused azines and other complex molecular structures with potential applications across various fields of chemistry (Ibrahim & Behbehani, 2014).

Potential Biological and Herbicidal Activities

• Novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives were synthesized and evaluated for their herbicidal activities, demonstrating the compound's utility in developing agricultural chemicals (Xu et al., 2008).